molecular formula C11H9N3O2 B8343658 Methyl 4-(2-pyrazinyl)-3-pyridinecarboxylate

Methyl 4-(2-pyrazinyl)-3-pyridinecarboxylate

Cat. No. B8343658
M. Wt: 215.21 g/mol
InChI Key: IJIKYKBOEGOUNZ-UHFFFAOYSA-N
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Description

Methyl 4-(2-pyrazinyl)-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C11H9N3O2 and its molecular weight is 215.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-(2-pyrazinyl)-3-pyridinecarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-(2-pyrazinyl)-3-pyridinecarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 4-(2-pyrazinyl)-3-pyridinecarboxylate

Molecular Formula

C11H9N3O2

Molecular Weight

215.21 g/mol

IUPAC Name

methyl 4-pyrazin-2-ylpyridine-3-carboxylate

InChI

InChI=1S/C11H9N3O2/c1-16-11(15)9-6-12-3-2-8(9)10-7-13-4-5-14-10/h2-7H,1H3

InChI Key

IJIKYKBOEGOUNZ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=CN=C1)C2=NC=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 4-chloro-3-pyridinecarboxylate (1200 mg; may be prepared as described in Intermediate 18) and 2-(tributylstannanyl)pyrazine (3000 mg) in toluene (20 mL), tetrakis(triphenylphosphine)palladium(0) (808 mg) in toluene (20 mL) was added and the reaction mixture was stirred at 100° C. for 3 h. Then the solvent was evaporated in vacuo and the crude product was added to a silica gel column and eluted with cyclohexane/EtOAc/MeOH=7/2.5/0.5. The evaporation of the collected fractions gave 1 g of the title compound as a white solid.
Quantity
1200 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3000 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
808 mg
Type
catalyst
Reaction Step One

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